2,3-dihydro-1,4-benzoxazepin-4(5H)-ylacetic acid hydrochloride

• IUPAC Name: 2-(3,5-dihydro-2H-1,4-benzoxazepin-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C11H13NO3.ClH/c13-11(14)8-12-5-6-15-10-4-2-1-3-9(10)7-12;/h1-4H,5-8H2,(H,13,14);1H
• InChI Key: KMDHTTVCGHYVQX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CN1CC(=O)O.Cl
• Molecular Formula: C11H14ClNO3
• Molecular Weight: 243.68 g/mol
• CAS RN: 1185295-61-7

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoxazepine ring, an acetic acid moiety, and a chloride ion. The exact structure would depend on the specific positions of these groups on the benzoxazepine ring.

Chemical Reactions Analysis

Benzoxazepine derivatives can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and reactions at the carbonyl group. The specific reactions that this compound can undergo would depend on the exact structure and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As a salt, it is likely to be soluble in water. The presence of the benzoxazepine ring could give it some degree of stability and rigidity.

Scientific Research Applications

Neuroprotective Applications

This compound has been investigated for its neuroprotective properties. Research suggests that derivatives of 1,4-benzoxazepine, which include the structure of our compound of interest, may have potential in treating neurodegenerative diseases. .

Acetylcholinesterase Inhibition

Studies have shown that 1,4-benzoxazepine derivatives can exhibit acetylcholinesterase inhibitory activity. .

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Benzoxazepine derivatives have been studied for a variety of biological activities, including antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

Without specific safety data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Benzoxazepine derivatives are an active area of research due to their wide range of biological activities. Future research could explore the potential biological activities of this specific compound and develop more efficient synthesis methods.